Cas no 60633-24-1 (Thiazole, 2,5-dihydro-2,4,5-trimethyl-)

• Product Name: Thiazole, 2,5-dihydro-2,4,5-trimethyl-
• CAS No: 60633-24-1
• MF: C₆H₁₁NS
• MW: 129.2232401371
• CID: 1005817
• PubChem ID: 181287
• Update Time: 2025-05-27

Thiazole, 2,5-dihydro-2,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2,5-dihydro-2,4,5-trimethyl-
• 2,4,5-trimethyl-3-thiazoline
• 2,4,5-trimethyl-2,5-dihydro-1,3-thiazole
• AS-83189
• 2,4,5-Trimethyl-3-thiazoline, 8CI
• SCHEMBL4779305
• AIVVNNYXOSPRCW-UHFFFAOYSA-N
• 2,4,5-Trimethyl-2,5-dihydrothiazole
• E77713
• DTXSID50976064
• 1,3-Thiazole, 2,5-dihydro-2,4,5-trimethyl-
• 2,5-dihydro-2,4,5-trimethylthiazole
• 60633-24-1

• Inchi： 1S/C6H11NS/c1-4-5(2)8-6(3)7-4/h5-6H,1-3H3
• InChI Key： AIVVNNYXOSPRCW-UHFFFAOYSA-N
• SMILES： S1C(C)N=C(C)C1C

Computed Properties

• Exact Mass: 129.06133
• Monoisotopic Mass: 129.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.7Ų

Experimental Properties

• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines

Additional information on Thiazole, 2,5-dihydro-2,4,5-trimethyl-

Recent Advances in Thiazole, 2,5-dihydro-2,4,5-trimethyl- (CAS: 60633-24-1) Research: A Comprehensive Review

Thiazole derivatives have long been recognized for their significant pharmacological properties, and among them, Thiazole, 2,5-dihydro-2,4,5-trimethyl- (CAS: 60633-24-1) has recently gained attention due to its potential applications in medicinal chemistry and drug development. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential. The compound's unique structural features, including the presence of a thiazole ring and methyl substitutions, contribute to its diverse biological activities, making it a promising candidate for further investigation.

Recent studies have explored the synthetic pathways for Thiazole, 2,5-dihydro-2,4,5-trimethyl-, with a particular emphasis on optimizing yield and purity. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated a novel catalytic method for its synthesis, achieving a 92% yield under mild conditions. This advancement addresses previous challenges related to scalability and environmental impact, paving the way for large-scale production. Additionally, computational studies have provided insights into the compound's stability and reactivity, which are critical for its application in drug design.

The pharmacological profile of Thiazole, 2,5-dihydro-2,4,5-trimethyl- has been a focal point of recent research. In vitro and in vivo studies have revealed its potent anti-inflammatory and antimicrobial properties. For instance, a 2024 study in *Bioorganic & Medicinal Chemistry Letters* reported that the compound exhibited significant inhibitory activity against Staphylococcus aureus (MIC = 2 µg/mL), outperforming several conventional antibiotics. Furthermore, its anti-inflammatory effects were demonstrated in a murine model of colitis, where it reduced pro-inflammatory cytokine levels by 60%. These findings highlight its dual therapeutic potential, particularly in addressing antibiotic resistance and chronic inflammatory conditions.

Beyond its antimicrobial and anti-inflammatory activities, Thiazole, 2,5-dihydro-2,4,5-trimethyl- has shown promise in oncology research. A recent preprint on *ChemRxiv* detailed its role as a modulator of the PI3K/AKT signaling pathway, a critical target in cancer therapy. The compound induced apoptosis in breast cancer cell lines (MCF-7) at low micromolar concentrations, with minimal cytotoxicity to normal cells. These results suggest its potential as a lead compound for developing targeted cancer therapies, though further preclinical studies are warranted to assess its safety and efficacy.

Despite these promising findings, challenges remain in translating Thiazole, 2,5-dihydro-2,4,5-trimethyl- into clinical applications. Pharmacokinetic studies indicate moderate bioavailability, necessitating formulation optimizations such as nanoparticle encapsulation or prodrug strategies. Moreover, the compound's mechanism of action in different biological contexts requires further elucidation. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to address these gaps and unlock its full therapeutic potential.

In conclusion, Thiazole, 2,5-dihydro-2,4,5-trimethyl- (CAS: 60633-24-1) represents a versatile scaffold with broad applications in drug discovery. Recent advancements in its synthesis, coupled with its compelling biological activities, position it as a valuable candidate for future research. Continued exploration of its pharmacological properties and optimization of its drug-like features will be critical in harnessing its benefits for human health.